Cas no 823192-43-4 (Benzoic acid, 4-methyl-, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester)
823192-43-4 structure
Product Name:Benzoic acid, 4-methyl-, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester
CAS No:823192-43-4
MF:C14H18O4
MW:250.290324687958
CID:695036
PubChem ID:14569861
Update Time:2025-04-19
Benzoic acid, 4-methyl-, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-methyl-, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester
- (2,2-dimethyl-1,3-dioxolan-4-yl)methyl 4-methylbenzoate
- DTXSID10561753
- 823192-43-4
-
- Inchi: 1S/C14H18O4/c1-10-4-6-11(7-5-10)13(15)16-8-12-9-17-14(2,3)18-12/h4-7,12H,8-9H2,1-3H3
- InChI Key: BLCQTBGQNYPMGF-UHFFFAOYSA-N
- SMILES: O1C(COC(C2C=CC(C)=CC=2)=O)COC1(C)C
Computed Properties
- Exact Mass: 250.12050905g/mol
- Monoisotopic Mass: 250.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 44.8Ų
Benzoic acid, 4-methyl-, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
823192-43-4 (Benzoic acid, 4-methyl-, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester) Related Products
- 129094-34-4(6-O-Benzyl-2,3:4,5-di-O-cyclohexylidene-L-myo-inositol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk